Cas no 97704-28-4 (2-methyl-1-(3-methylphenyl)cyclohexan-1-ol)

• Product Name: 2-methyl-1-(3-methylphenyl)cyclohexan-1-ol
• CAS No: 97704-28-4
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• MDL: MFCD12152926
• CID: 5235879
• PubChem ID: 60794798
• Update Time: 2026-03-08

2-methyl-1-(3-methylphenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-methyl-1-(3-methylphenyl)-
• 2-Methyl-1-(m-tolyl)cyclohexan-1-ol
• 2-methyl-1-(3-methylphenyl)cyclohexan-1-ol

• MDL： MFCD12152926
• Inchi： 1S/C14H20O/c1-11-6-5-8-13(10-11)14(15)9-4-3-7-12(14)2/h5-6,8,10,12,15H,3-4,7,9H2,1-2H3
• InChI Key： ZVFBHASLFZOXOL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(C)=C2)(O)CCCCC1C

Additional information on 2-methyl-1-(3-methylphenyl)cyclohexan-1-ol

2-Methyl-1-(3-Methylphenyl)Cyclohexan-1-Ol (CAS No. 97704-28-4): A Comprehensive Overview

The compound 2-methyl-1-(3-methylphenyl)cyclohexan-1-ol (CAS No. 97704-28-4) is a structurally complex organic molecule that has garnered attention in various fields of chemistry, particularly in the realms of organic synthesis, pharmacology, and material science. This compound is characterized by its cyclohexane ring system, which is substituted with a methyl group at the 2-position and a 3-methylphenyl group at the 1-position, along with a hydroxyl group (-OH) also at the 1-position. The unique combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

Structural Analysis and Physical Properties

The molecular structure of 2-methyl-1-(3-methylphenyl)cyclohexan-1-ol can be analyzed using modern computational chemistry tools such as density functional theory (DFT) and molecular mechanics simulations. These studies reveal that the molecule adopts a conformation where the bulky substituents are positioned to minimize steric hindrance, which is crucial for understanding its reactivity and stability. The presence of the hydroxyl group introduces hydrogen bonding capabilities, which significantly influence the compound's solubility in polar solvents and its melting/freezing points.

Recent advancements in spectroscopic techniques have enabled precise determination of the compound's physical properties. For instance, nuclear magnetic resonance (NMR) spectroscopy has been employed to elucidate the spatial arrangement of atoms within the molecule, while infrared (IR) spectroscopy has provided insights into the functional groups present. These analyses are essential for confirming the purity and identity of the compound during synthesis and quality control processes.

Synthesis and Chemical Reactivity

The synthesis of 2-methyl-1-(3-methylphenyl)cyclohexan-1-ol involves multi-step organic reactions, often utilizing catalytic processes to enhance efficiency. One common approach involves the Friedel-Crafts alkylation or acylation of aromatic rings, followed by reduction or oxidation steps to introduce or modify functional groups. The use of transition metal catalysts, such as palladium or nickel complexes, has been shown to improve reaction yields and selectivity in certain cases.

Chemical reactivity studies have demonstrated that this compound can undergo various transformations depending on its functional groups. For example, the hydroxyl group can participate in nucleophilic substitution reactions when activated under specific conditions. Additionally, the cyclohexane ring can serve as a platform for further functionalization, such as epoxidation or dihydroxylation, opening up avenues for diversifying its applications.

Applications in Industry and Research

2-Methyl-1-(3-methylphenyl)cyclohexan-1-ol finds applications in diverse industries due to its unique chemical properties. In the pharmaceutical sector, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic effects. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties, making them promising candidates for drug development.

In materials science, this compound has been explored as a precursor for advanced polymers and coatings. Its ability to form stable bonds with other molecules makes it valuable in creating materials with enhanced mechanical and thermal properties. Furthermore, its role in fragrance chemistry cannot be overlooked; derivatives of this compound are used in perfumes and personal care products due to their pleasant aroma profiles.

Recent research has also highlighted its potential in green chemistry initiatives. By incorporating renewable feedstocks into its synthesis pathway, this compound can contribute to more sustainable chemical processes. This aligns with global efforts to reduce environmental impact while maintaining high standards of product quality.

Safety Considerations and Regulatory Compliance

As with any chemical compound intended for industrial or commercial use, understanding the safety profile of 2-methyl-1-(3-methylphenyl)cyclohexan-1-ol is paramount. Regulatory agencies require thorough toxicological assessments to ensure that exposure levels do not pose risks to human health or ecosystems. Recent studies have focused on evaluating its acute and chronic toxicity profiles using both in vitro and in vivo models.

In addition to toxicity assessments, environmental fate studies are conducted to determine how this compound behaves upon release into natural systems. Biodegradation rates and bioaccumulation potentials are critical parameters that influence regulatory decisions regarding its permissible usage levels.

Compliance with international standards such as those set by the Occupational Safety and Health Administration (OSHA) ensures that handling procedures are safe for workers involved in manufacturing or processing this compound.

Future Directions and Research Opportunities

The future of 2-methyl-1-(3-methylphenyl)cyclohexan-1-ol lies in exploring novel applications driven by technological advancements. For example, leveraging artificial intelligence (AI) tools for predictive modeling could accelerate drug discovery efforts involving this compound as an intermediate or lead molecule.

Sustainable chemistry practices will continue to shape how this compound is synthesized and utilized. Innovations in catalysis and process engineering aim to minimize waste generation while maximizing product yield—goals that resonate with global sustainability objectives.

Collaborative research between academia and industry will be instrumental in unlocking new potentials for 2-methyl-1-(3-methylphenyl)cyclohexan-1-oL, ensuring that it remains a relevant player in diverse chemical sectors well into the future.